Cas no 893645-06-2 (2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid)

2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid
- 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid
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- Inchi: 1S/C12H11NO3S/c1-16-8-4-2-7(3-5-8)9-6-17-11(13)10(9)12(14)15/h2-6H,13H2,1H3,(H,14,15)
- InChI Key: YQBVBAVFZDRNEX-UHFFFAOYSA-N
- SMILES: S1C=C(C(C(=O)O)=C1N)C1C=CC(=CC=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- XLogP3: 2.9
- Topological Polar Surface Area: 101
2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-143522-2.5g |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 2.5g |
$923.0 | 2023-05-25 | ||
Enamine | EN300-143522-5.0g |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 5g |
$1364.0 | 2023-05-25 | ||
Enamine | EN300-143522-10.0g |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 10g |
$2024.0 | 2023-05-25 | ||
Enamine | EN300-143522-0.25g |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 0.25g |
$432.0 | 2023-05-25 | ||
Enamine | EN300-143522-1000mg |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 1000mg |
$470.0 | 2023-09-29 | ||
Enamine | EN300-143522-100mg |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 100mg |
$414.0 | 2023-09-29 | ||
Crysdot LLC | CD11026948-1g |
2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 97% | 1g |
$434 | 2024-07-18 | |
Enamine | EN300-143522-1.0g |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 1g |
$470.0 | 2023-05-25 | ||
Enamine | EN300-143522-2500mg |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 2500mg |
$923.0 | 2023-09-29 | ||
Enamine | EN300-143522-10000mg |
2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylic acid |
893645-06-2 | 10000mg |
$2024.0 | 2023-09-29 |
2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid Related Literature
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Weichen Liu,Zhengping Zhang,Libin Zhang,Xing Wu,Junyan Dai,Guoping Mao,Yayi Wei RSC Adv., 2019,9, 3828-3837
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
Additional information on 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid
Comprehensive Guide to 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid (CAS No. 893645-06-2): Properties, Applications, and Market Insights
2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid (CAS No. 893645-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative features a unique molecular structure combining an amino group, a methoxyphenyl ring, and a carboxylic acid functionality, making it a versatile building block for various applications. The compound's molecular formula is C12H11NO3S, with a molecular weight of 249.29 g/mol.
The growing interest in heterocyclic compounds like 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid stems from their wide-ranging applications in drug discovery and material engineering. Recent trends in pharmaceutical research show increased demand for thiophene-based scaffolds due to their biological activity and structural diversity. This compound's carboxylic acid group and amino functionality make it particularly valuable for creating novel drug candidates through targeted modifications.
From a chemical properties perspective, 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid typically appears as a crystalline solid with moderate solubility in polar organic solvents. The presence of both electron-donating methoxy group and electron-withdrawing carboxylic acid creates interesting electronic properties that researchers can exploit for various applications. Its melting point ranges between 210-215°C, and it shows stability under standard laboratory conditions.
In pharmaceutical applications, this compound serves as a key intermediate for developing small molecule therapeutics. The thiophene core is known to interact with various biological targets, while the 4-methoxyphenyl group can influence drug-like properties such as membrane permeability. Current research explores its potential in developing kinase inhibitors, anti-inflammatory agents, and central nervous system modulators.
The materials science field has also shown interest in 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid for developing organic electronic materials. Its conjugated system makes it suitable for creating organic semiconductors and photovoltaic materials. Researchers are investigating its potential in OLED technology and conductive polymers, particularly for applications requiring specific electron transport properties.
Synthetic approaches to 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid typically involve multi-step organic transformations. Common routes include the Gewald reaction or modifications of pre-formed thiophene derivatives. The compound's purity is crucial for research applications, with HPLC purity typically exceeding 98% for most laboratory uses. Analytical characterization commonly employs techniques like 1H NMR, 13C NMR, and mass spectrometry.
The global market for specialty chemical intermediates like 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and materials sectors. Market analysis indicates particular demand from contract research organizations and academic research institutions. Current pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels and order quantities.
Storage and handling recommendations for 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid include keeping the compound in a cool, dry environment, protected from light and moisture. Standard laboratory safety protocols apply when working with this material, including the use of appropriate personal protective equipment. The compound shows good stability when stored properly, with recommended storage temperatures below 25°C.
Future research directions for 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid include exploring its potential in bioconjugation chemistry and as a building block for metal-organic frameworks (MOFs). The compound's multifunctional nature makes it attractive for creating complex molecular architectures. Additionally, its photophysical properties warrant further investigation for potential applications in fluorescent probes and sensing materials.
For researchers sourcing 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid, quality assurance parameters to consider include HPLC purity, residual solvent content, and structural confirmation data. Reputable suppliers typically provide comprehensive analytical certificates with each batch. The compound is available in various packaging options, from milligram quantities for initial screening to kilogram scales for process development.
Environmental and regulatory aspects of 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid follow standard chemical safety guidelines. While not classified as hazardous under current regulations, proper waste disposal methods should be followed. The compound's environmental fate and toxicity profile continue to be areas of active research as part of broader green chemistry initiatives in the chemical industry.
In conclusion, 2-Amino-4-(4-methoxyphenyl)thiophene-3-carboxylic Acid (CAS No. 893645-06-2) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it valuable for medicinal chemistry, materials science, and chemical biology research. As synthetic methodologies advance and application areas expand, this compound will likely play an increasingly significant role in scientific innovation.
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